Cas no 63765-80-0 (4-amino-2-methylhexan-3-ol)

4-Amino-2-methylhexan-3-ol is a chiral amino alcohol with potential applications as an intermediate in organic synthesis and pharmaceutical development. Its structure, featuring both amino and hydroxyl functional groups, enables versatility in asymmetric synthesis and ligand design. The methyl substitution at the 2-position enhances steric influence, which may improve selectivity in catalytic reactions. This compound is particularly valuable for constructing complex molecular frameworks due to its bifunctional reactivity and stereochemical control. Suitable for use in fine chemical manufacturing, it offers a balance of reactivity and stability under controlled conditions. Proper handling and storage are recommended to maintain its integrity.

4-amino-2-methylhexan-3-ol structure

Product Name:4-amino-2-methylhexan-3-ol

CAS No:63765-80-0

MF:C₇H₁₇NO

MW:131.215982198715

MDL:MFCD01723305

CID:960849

PubChem ID:44674

Update Time:2025-10-19

4-amino-2-methylhexan-3-ol Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-methyl-3-hexanol
- 4-amino-2-methylhexan-3-ol
- 3-hexanol, 4-amino-2-methyl-
-  
- 63765-80-0
- USAF CS-4
- AI3-50968
- NSC-17703
- NSC17703
- AKOS011596750
- DTXSID20980299
- EN300-247813
- DB-295124
- NSC 17703
- MDL： MFCD01723305
- Inchi： 1S/C7H17NO/c1-4-6(8)7(9)5(2)3/h5-7,9H,4,8H2,1-3H3
- InChI Key： KHRLRJPSKWLLPI-UHFFFAOYSA-N
- SMILES： OC(C(C)C)C(CC)N

Computed Properties

Exact Mass: 131.13111
Monoisotopic Mass: 131.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 73.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 0.8662 (estimate)
Melting Point: -12.63°C (estimate)
Boiling Point: 242.56°C (rough estimate)
Refractive Index: 1.4332 (estimate)
PSA: 46.25

4-amino-2-methylhexan-3-ol Pricemore >>

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